Cas no 2138554-30-8 (4-fluoro-3-(5-iodothiophen-3-yl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 4-fluoro-3-(5-iodothiophen-3-yl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 2138554-30-8
• MF: C₈H₇FIN₃S
• MW: 323.129155397415
• CID: 6433569
• PubChem ID: 165498974
• Update Time: 2025-06-11

4-fluoro-3-(5-iodothiophen-3-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-(5-iodothiophen-3-yl)-1-methyl-1H-pyrazol-5-amine
• EN300-1149875
• 2138554-30-8

• Inchi： 1S/C8H7FIN3S/c1-13-8(11)6(9)7(12-13)4-2-5(10)14-3-4/h2-3H,11H2,1H3
• InChI Key： RHDOXRNJDKQTSI-UHFFFAOYSA-N
• SMILES： IC1=CC(=CS1)C1C(=C(N)N(C)N=1)F

Computed Properties

• Exact Mass: 322.93894g/mol
• Monoisotopic Mass: 322.93894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.1Ų

Additional information on 4-fluoro-3-(5-iodothiophen-3-yl)-1-methyl-1H-pyrazol-5-amine

Introduction to 4-fluoro-3-(5-iodothiophen-3-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2138554-30-8) and Its Emerging Applications in Chemical Biology

The compound 4-fluoro-3-(5-iodothiophen-3-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 2138554-30-8) represents a fascinating molecule with significant potential in the realm of chemical biology and drug discovery. Its unique structural features, combining a pyrazole core with fluoro, iodothiophene, and methyl substituents, make it a valuable scaffold for developing novel therapeutic agents. This introduction delves into the compound's chemical properties, its synthetic pathways, and its emerging applications in biomedical research.

The molecular structure of 4-fluoro-3-(5-iodothiophen-3-yl)-1-methyl-1H-pyrazol-5-amine is characterized by a pyrazole ring substituted at the 4-position with a fluoro group, at the 3-position with a 5-iodothiophene moiety, and at the 1-position with a methyl group. The presence of these functional groups imparts distinct electronic and steric properties to the molecule, which are critical for its biological activity. The fluoro group, in particular, is known for its ability to modulate metabolic stability and binding affinity, while the iodothiophene ring introduces both lipophilicity and potential interactions with biological targets.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs) for therapeutic purposes. Pyrazole derivatives have emerged as a promising class of compounds due to their ability to bind to hydrophobic pockets on protein surfaces. The 4-fluoro-3-(5-iodothiophen-3-yl)-1-methyl-1H-pyrazol-5-amine scaffold has been explored as a potential inhibitor of various kinases and other enzymes involved in cancer metabolism. Preliminary studies have shown that this compound exhibits inhibitory activity against several targets, including Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are implicated in cell proliferation and survival.

The synthesis of 4-fluoro-3-(5-iodothiophen-3-yl)-1-methyl-1H-pyrazol-5-amino involves multiple steps, each requiring careful optimization to ensure high yield and purity. A common synthetic route begins with the condensation of 1-methylhydrazine with an appropriate β-diketone derivative to form the pyrazole core. Subsequent functionalization at the 4-position with a fluoro group is typically achieved using fluorinating agents such as Selectfluor or DAST (diethylaminosulfur trifluoride). The introduction of the 5-iodothiophene moiety at the 3-position is often accomplished through cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, using pre-functionalized thiophene precursors.

One of the most compelling aspects of 4-fluoro-*3*-(5-*iodo*thiophen-*3*-yl)*-*1*-methyl-*1*H*-pyrazol-*5*-amine is its potential as a tool compound for drug discovery. Its unique structure allows for easy derivatization, enabling researchers to explore libraries of analogs with tailored biological activities. For instance, modifications at the iodothiophene ring can alter hydrophobicity and electronic properties, while changes at the pyrazole core can fine-tune binding interactions with specific protein targets. This flexibility makes it an ideal candidate for high-throughput screening campaigns aimed at identifying novel lead compounds.

Recent advances in computational chemistry have further enhanced the utility of 4-fluoro-*3*-(5-*iodo*thiophen-*3*-yl)*-*1*-methyl-*1*H*-pyrazol-*5*-amine in drug design. Molecular docking studies have been performed to predict binding modes and affinities for various biological targets. These simulations have provided valuable insights into how structural modifications can optimize potency and selectivity. Additionally, virtual screening techniques have been employed to identify potential off-target effects, ensuring that promising candidates are thoroughly evaluated before moving into preclinical testing.

The pharmacokinetic properties of 4-fluoro-*3*-(5-*iodo*thiophen-*3*-yl)*-*1*-methyl-*1*H*-pyrazol-*5*-amine are also under investigation. In vitro studies have assessed its solubility, stability, and metabolic degradation pathways. These data are crucial for understanding how the compound behaves in biological systems and for predicting its bioavailability. Furthermore, pharmacokinetic modeling has been used to simulate drug concentrations over time after administration, helping researchers design optimal dosing regimens.

In conclusion,4-fluoro-*3*-(5-*iodo*thiophen-*3*-yl)*-*1*-methyl-*1*H*-pyrazol-*5*-amine (CAS No.*2138554*–30–8*) is a versatile compound with significant potential in chemical biology and drug discovery.* Its unique structural features,* synthetic accessibility,*and promising biological activities make it an attractive scaffold for developing novel therapeutic agents.* As research continues,* further exploration of this compound's properties*and applications is expected to yield valuable insights into new treatment strategies.* The combination of experimental studies,* computational modeling,*and pharmacokinetic analysis will be essential in realizing its full potential.*